Cas no 20120-26-7 (Methyl α-Methyl-4-morpholinepropionate)
Methyl α-Methyl-4-morpholinepropionate is a specialized morpholine derivative used primarily as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include its role as a versatile building block for the preparation of complex molecules, owing to the reactive ester and morpholine functional groups. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its structural features enable selective modifications, making it valuable for synthesizing bioactive compounds or fine chemicals. The presence of the morpholine moiety can enhance the pharmacokinetic properties of derived molecules. Proper handling under controlled conditions is recommended due to its reactive nature.
20120-26-7 structure
Product Name:Methyl α-Methyl-4-morpholinepropionate
CAS No:20120-26-7
MF:C9H17NO3
MW:187.236182928085
CID:909053
PubChem ID:89273
Update Time:2025-05-27
Methyl α-Methyl-4-morpholinepropionate Chemical and Physical Properties
Names and Identifiers
-
- methyl alpha-methyl-4-morpholinepropionate
- methyl 2-methyl-3-morpholin-4-ylpropanoate
- METHYL 2-METHYL-3-MORPHOLINOPROPANOATE
- methyl 2-methyl-3-(morpholin-4-yl)propanoate
- EINECS 243-527-3
- DTXSID50893282
- 4-Morpholinepropanoic acid, .alpha.-methyl-, methyl ester
- Methyl 2-morpholinomethylpropanoate
- KGDDIHUWJWGQDG-UHFFFAOYSA-N
- LS-12550
- 4-Morpholinepropanoic acid, alpha-methyl-, methyl ester
- NS00084279
- 20120-26-7
- SCHEMBL1816293
- AKOS008963301
- Methyl2-methyl-3-morpholinopropanoate
- Methyl α-Methyl-4-morpholinepropionate
-
- MDL： MFCD00134816
- Inchi： 1S/C9H17NO3/c1-8(9(11)12-2)7-10-3-5-13-6-4-10/h8H,3-7H2,1-2H3
- InChI Key： KGDDIHUWJWGQDG-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)CC(C(=O)OC)C
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.043
- Boiling Point: 261.8°C at 760 mmHg
- Flash Point: 112.1°C
- Refractive Index: 1.453
- PSA: 38.77
Methyl α-Methyl-4-morpholinepropionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514195-1g |
Methyl 2-methyl-3-morpholinopropanoate |
20120-26-7 | 97% | 1g |
$292 | 2022-09-29 | |
| TRC | M321225-250mg |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 250mg |
$ 87.00 | 2023-04-15 | ||
| TRC | M321225-500mg |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 500mg |
$ 144.00 | 2023-04-15 | ||
| TRC | M321225-1g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 1g |
$ 210.00 | 2022-06-04 | ||
| TRC | M321225-2.5g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 2.5g |
$ 597.00 | 2023-04-15 | ||
| TRC | M321225-5g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 5g |
$ 1166.00 | 2023-04-15 | ||
| TRC | M321225-10g |
Methyl α-Methyl-4-morpholinepropionate |
20120-26-7 | 10g |
$ 2027.00 | 2023-04-15 | ||
| A2B Chem LLC | AB10276-500mg |
Methyl 2-methyl-3-morpholinopropanoate |
20120-26-7 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AB10276-1g |
Methyl 2-methyl-3-morpholinopropanoate |
20120-26-7 | >95% | 1g |
$439.00 | 2024-04-20 | |
| A2B Chem LLC | AB10276-5g |
Methyl 2-methyl-3-morpholinopropanoate |
20120-26-7 | >95% | 5g |
$787.00 | 2024-04-20 |
Methyl α-Methyl-4-morpholinepropionate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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